Cas no 105918-27-2 (3-Hydroxyhexadecanoic Acid Ethyl Ester)
105918-27-2 structure
Product Name:3-Hydroxyhexadecanoic Acid Ethyl Ester
CAS No:105918-27-2
MF:C18H36O3
MW:300.47664642334
CID:1166495
PubChem ID:13732611
Update Time:2025-04-20
3-Hydroxyhexadecanoic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid, 3-hydroxy-, ethyl ester
- 3-Hydroxyhexadecanoic Acid Ethyl Ester
- 3-hydroxy hexadecanoic acid ethyl ester
- starbld0028458
- ethyl 3-hydroxyhexadecanoate
- 3-HydroxyhexadecanoicAcidEthylEster
- SCHEMBL7599849
- 105918-27-2
-
- Inchi: 1S/C18H36O3/c1-3-5-6-7-8-9-10-11-12-13-14-15-17(19)16-18(20)21-4-2/h17,19H,3-16H2,1-2H3
- InChI Key: LTSBJVJXSJSRRZ-UHFFFAOYSA-N
- SMILES: OC(CC(=O)OCC)CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 300.26658
- Monoisotopic Mass: 300.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
3-Hydroxyhexadecanoic Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H939755-5mg |
3-Hydroxyhexadecanoic Acid Ethyl Ester |
105918-27-2 | 5mg |
$69.00 | 2023-05-18 | ||
| TRC | H939755-25mg |
3-Hydroxyhexadecanoic Acid Ethyl Ester |
105918-27-2 | 25mg |
$150.00 | 2023-05-18 | ||
| TRC | H939755-100mg |
3-Hydroxyhexadecanoic Acid Ethyl Ester |
105918-27-2 | 100mg |
$442.00 | 2023-05-18 | ||
| TRC | H939755-250mg |
3-Hydroxyhexadecanoic Acid Ethyl Ester |
105918-27-2 | 250mg |
$879.00 | 2023-05-18 |
3-Hydroxyhexadecanoic Acid Ethyl Ester Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
105918-27-2 (3-Hydroxyhexadecanoic Acid Ethyl Ester) Related Products
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- 29435-48-1(Butanoic acid,3-hydroxy-, (3R)-, homopolymer)
- 112083-63-3(ethyl 2-(2S)-oxiran-2-ylacetate)
- 2305-25-1(Ethyl 3-hydroxyhexanoate)
- 56816-01-4(Ethyl (S)-3-hydroxybutyrate)
- 42558-50-9(methyl (3S)-3-hydroxypentanoate)
- 5405-41-4(Ethyl 3-hydroxybutyrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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